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Compound of Interest

tert-Butyl 3-amino-1H-indazole-1-
Compound Name:
carboxylate

Cat. No.: B598187

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physicochemical properties of tert-
Butyl 3-amino-1H-indazole-1-carboxylate. Due to the limited availability of experimentally
derived data for this specific compound, this document primarily presents computational
predictions and offers generalized experimental protocols for the determination of key
physicochemical characteristics.

Core Physicochemical Data

The following table summarizes the available physicochemical data for tert-Butyl 3-amino-1H-
indazole-1-carboxylate. It is important to note that a significant portion of this data is derived
from computational models and has not been experimentally verified.
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Property Value Data Type
Molecular Formula C12H15N302

Molecular Weight 233.27 g/mol

CAS Number 1204298-58-7

Boiling Point 395.3 £ 34.0 °C at 760 mmHg Calculated
Density 1.2+0.1 g/lcm3 Calculated
Melting Point Not Available

Flash Point 192.8 £ 25.7 °C Calculated
logP (Octanol-Water Partition

Coefficient) 2.2 Calculated
pKa Not Available

Solubility Expected to be soluble in Qualitative

organic solvents

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of tert-

Butyl 3-amino-1H-indazole-1-carboxylate are not readily available in the published literature.

Therefore, generalized and widely accepted methodologies for key experiments are provided

below. These protocols serve as a starting point for laboratory investigation.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (sealed at one end)

e Mortar and pestle
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e Spatula
Procedure:

o Sample Preparation: A small amount of the crystalline tert-Butyl 3-amino-1H-indazole-1-
carboxylate is finely ground using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for
a sample height of 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

e Heating and Observation:

o For an unknown compound, a rapid heating rate (10-20 °C/min) is initially used to
determine an approximate melting range.

o The apparatus is allowed to cool. A fresh sample is then heated at a much slower rate (1-2
°C/min) as the temperature approaches the approximate melting point.

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting range is reported as T - T2. A narrow melting range (typically < 2 °C) is indicative of
a pure compound.

Qualitative Solubility Assessment

This protocol outlines a systematic approach to determining the solubility of a compound in
various solvents, which can provide insights into its polarity and the presence of acidic or basic
functional groups.

Materials:
e Test tubes and rack

» Vortex mixer (optional)
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e Spatula or balance for measuring the compound

e A selection of solvents:

[¢]

Water (deionized)

[¢]

5% (w/v) aqueous Sodium Hydroxide (NaOH)

[e]

5% (w/v) aqueous Sodium Bicarbonate (NaHCO3)

o

5% (v/v) agueous Hydrochloric Acid (HCI)

o Organic solvents such as ethanol, methanol, dichloromethane, and ethyl acetate.
Procedure:
« Initial Solvent Screening:

o Approximately 10-20 mg of tert-Butyl 3-amino-1H-indazole-1-carboxylate is placed into
a series of labeled test tubes.

o To each tube, 1 mL of a different solvent is added.
o The tubes are agitated (e.g., by vortexing or vigorous shaking) for 1-2 minutes.

o Avisual inspection is made to determine if the compound has dissolved completely,
partially, or not at all. Observations are recorded.

e Acid-Base Solubility:

o If the compound is insoluble in water, its solubility in acidic and basic solutions is tested to
identify potential functional groups.

o Basic Solution Test: To a fresh sample, 5% NaOH is added. If it dissolves, it suggests the
presence of an acidic functional group. A subsequent test with the weaker base, 5%
NaHCOs, can help differentiate between strong and weak acids.
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o Acidic Solution Test: If insoluble in water and basic solutions, a fresh sample is tested with
5% HCI. Dissolution indicates the presence of a basic functional group, such as an amine.

Workflow and Pathway Visualizations

The following diagrams illustrate logical workflows relevant to the characterization of a new
chemical entity like tert-Butyl 3-amino-1H-indazole-1-carboxylate.
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Synthesis & Purification
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:
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Start with Compound

Test Solubility in Water

Test Solubility in 5% NaHCO3

Strong Acidic Compound Weak Acidic Compound Neutral Polar Compound Neutral Nonpolar Compound
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¢ To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of tert-
Butyl 3-amino-1H-indazole-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b598187#physicochemical-properties-of-tert-butyl-3-
amino-1h-indazole-1-carboxylate]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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